![molecular formula C22H34N2O3 B4699714 ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate](/img/structure/B4699714.png)
ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate
Overview
Description
Ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate, also known as JNJ-42153605, is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been shown to exhibit promising pharmacological properties.
Mechanism of Action
The mechanism of action of ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate involves the inhibition of DAT, which leads to an increase in extracellular dopamine levels in the brain. This increase in dopamine levels has been shown to result in improved cognitive function, motor activity, and reward processing. The selectivity of this compound for DAT over other monoamine transporters such as serotonin and norepinephrine transporters has been demonstrated in various in vitro and in vivo studies.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. In animal studies, it has been shown to increase locomotor activity, improve cognitive function, and reduce impulsivity. It has also been shown to reduce cocaine self-administration and reinstatement in rats, indicating its potential as an anti-addictive agent. In addition, this compound has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and brain penetration.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate in lab experiments include its high selectivity for DAT, its favorable pharmacokinetics, and its potential therapeutic applications. However, there are also some limitations to its use. For example, the synthesis of this compound is relatively complex and may not be suitable for large-scale production. In addition, further studies are needed to determine its safety and efficacy in humans.
Future Directions
There are several future directions for the research on ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate. One potential direction is to explore its therapeutic potential for the treatment of neuropsychiatric disorders such as ADHD and addiction. Another direction is to investigate its potential as a tool for studying the role of DAT in dopamine neurotransmission. Finally, further studies are needed to optimize the synthesis of this compound and to develop more potent and selective DAT inhibitors.
Scientific Research Applications
Ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent and selective inhibition of the dopamine transporter (DAT) in vitro and in vivo. DAT is a key protein involved in the regulation of dopamine neurotransmission, and its dysfunction has been implicated in several neuropsychiatric disorders such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and addiction. Therefore, this compound has been proposed as a potential therapeutic agent for the treatment of these disorders.
Properties
IUPAC Name |
ethyl 4-[3-(hydroxymethyl)-3-[(2-methylphenyl)methyl]piperidin-1-yl]piperidine-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H34N2O3/c1-3-27-21(26)23-13-9-20(10-14-23)24-12-6-11-22(16-24,17-25)15-19-8-5-4-7-18(19)2/h4-5,7-8,20,25H,3,6,9-17H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLDUPHKPWCYFKH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)N2CCCC(C2)(CC3=CC=CC=C3C)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H34N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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